2-(9H-Fluoren-9-ylmethoxycarbonyl)-6-fluoro-3,4-dihydro-1H-isoquinoline-8-carboxylic acid
Description
2-(9H-Fluoren-9-ylmethoxycarbonyl)-6-fluoro-3,4-dihydro-1H-isoquinoline-8-carboxylic acid is a useful research compound. Its molecular formula is C25H20FNO4 and its molecular weight is 417.436. The purity is usually 95%.
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Scientific Research Applications
Sure! Here is a comprehensive analysis of the scientific research applications of 2-(9H-Fluoren-9-ylmethoxycarbonyl)-6-fluoro-3,4-dihydro-1H-isoquinoline-8-carboxylic acid (EN300-657981), focusing on six unique applications:
Drug Discovery and Development
EN300-657981 is often used in the early stages of drug discovery and development. Its unique chemical structure makes it a valuable candidate for high-throughput screening assays aimed at identifying potential therapeutic agents. Researchers utilize this compound to explore its interactions with various biological targets, which can lead to the development of new drugs for treating diseases such as cancer, neurological disorders, and infectious diseases .
Chemical Biology
In chemical biology, EN300-657981 serves as a probe to study biological processes at the molecular level. Its ability to interact with specific proteins and enzymes allows scientists to investigate the mechanisms of action of these biomolecules. This compound is particularly useful in elucidating the pathways involved in cell signaling, metabolism, and gene expression .
Medicinal Chemistry
Medicinal chemists use EN300-657981 to design and synthesize new compounds with improved pharmacological properties. By modifying its structure, researchers can create analogs that exhibit enhanced potency, selectivity, and bioavailability. This process is crucial for optimizing lead compounds and advancing them through the drug development pipeline .
Pharmacokinetics and Pharmacodynamics Studies
EN300-657981 is employed in pharmacokinetics (PK) and pharmacodynamics (PD) studies to understand its absorption, distribution, metabolism, and excretion (ADME) properties. These studies help determine the compound’s efficacy and safety profile, which are essential for its progression to clinical trials. PK/PD data also guide dosage regimen design and therapeutic monitoring .
properties
IUPAC Name |
2-(9H-fluoren-9-ylmethoxycarbonyl)-6-fluoro-3,4-dihydro-1H-isoquinoline-8-carboxylic acid |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C25H20FNO4/c26-16-11-15-9-10-27(13-22(15)21(12-16)24(28)29)25(30)31-14-23-19-7-3-1-5-17(19)18-6-2-4-8-20(18)23/h1-8,11-12,23H,9-10,13-14H2,(H,28,29) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
MDNWHPASXBTBRR-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CC2=C1C=C(C=C2C(=O)O)F)C(=O)OCC3C4=CC=CC=C4C5=CC=CC=C35 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C25H20FNO4 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
417.4 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-(9H-Fluoren-9-ylmethoxycarbonyl)-6-fluoro-3,4-dihydro-1H-isoquinoline-8-carboxylic acid | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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